![molecular formula C18H16F2N2O3 B2776213 3-(benzo[d][1,3]dioxol-5-yl)-N-(2,6-difluorophenyl)pyrrolidine-1-carboxamide CAS No. 2034488-61-2](/img/structure/B2776213.png)
3-(benzo[d][1,3]dioxol-5-yl)-N-(2,6-difluorophenyl)pyrrolidine-1-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-(benzo[d][1,3]dioxol-5-yl)-N-(2,6-difluorophenyl)pyrrolidine-1-carboxamide, also known as BDP-1, is a novel compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and development. BDP-1 is a pyrrolidine derivative that has been synthesized using a variety of methods, including microwave-assisted synthesis, and has been studied extensively for its mechanism of action, biochemical and physiological effects, and potential therapeutic applications.
Scientific Research Applications
Synthesis and Structure-Activity Relationship Studies
Research on compounds with similar structural features has focused on synthesis and structure-activity relationship (SAR) studies. For example, Meurer et al. (2005) discussed the synthesis and SAR of diarylpyridines as human CB1 inverse agonists, highlighting the importance of structural modifications in enhancing biological activity (Meurer et al., 2005). Such studies could be applicable to the compound , exploring its potential interactions with biological targets.
Luminescent Properties and Material Science
Compounds with benzo[d][1,3]dioxol moieties have been investigated for their luminescent properties and applications in material science. Srivastava et al. (2017) synthesized pyridyl substituted benzamides with aggregation-enhanced emission and multi-stimuli-responsive properties (Srivastava et al., 2017). These findings suggest that similar compounds could be explored for their potential use in the development of new luminescent materials or sensors.
Antibacterial Activity
The synthesis of novel chemical entities often targets the development of new antibacterial agents. Asahina et al. (2008) reported on pyrido[1,2,3-de][1,4]benzoxazine-6-carboxylic acid derivatives with significant in vitro antibacterial activity (Asahina et al., 2008). Research into compounds like 3-(benzo[d][1,3]dioxol-5-yl)-N-(2,6-difluorophenyl)pyrrolidine-1-carboxamide could extend to evaluating their potential as antibacterial agents.
Anticonvulsant Agents
Derivatives of phenytoin, a well-known anticonvulsant, have been synthesized and evaluated for their anticonvulsant activity, as reported by Deodhar et al. (2009) (Deodhar et al., 2009). Given the structural complexity of the compound , research could explore its potential applications in neurological disorders or as an anticonvulsant agent.
properties
IUPAC Name |
3-(1,3-benzodioxol-5-yl)-N-(2,6-difluorophenyl)pyrrolidine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16F2N2O3/c19-13-2-1-3-14(20)17(13)21-18(23)22-7-6-12(9-22)11-4-5-15-16(8-11)25-10-24-15/h1-5,8,12H,6-7,9-10H2,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RQBLQSGOQJKXLI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC1C2=CC3=C(C=C2)OCO3)C(=O)NC4=C(C=CC=C4F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16F2N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(benzo[d][1,3]dioxol-5-yl)-N-(2,6-difluorophenyl)pyrrolidine-1-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.